Cas no 31733-58-1 (Benzeneacetamide, 4-amino-N-(phenylmethyl)-)

Benzeneacetamide, 4-amino-N-(phenylmethyl)- structure
31733-58-1 structure
Product Name:Benzeneacetamide, 4-amino-N-(phenylmethyl)-
CAS No:31733-58-1
MF:C15H16N2O
MW:240.300343513489
CID:1448304
PubChem ID:20112348
Update Time:2025-04-20

Benzeneacetamide, 4-amino-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetamide, 4-amino-N-(phenylmethyl)-
    • 31733-58-1
    • SCHEMBL6962953
    • AKOS000150542
    • 2-(4-AMINOPHENYL)-N-BENZYLACETAMIDE
    • Inchi: 1S/C15H16N2O/c16-14-8-6-12(7-9-14)10-15(18)17-11-13-4-2-1-3-5-13/h1-9H,10-11,16H2,(H,17,18)
    • InChI Key: OUIHBOMOUPBFPP-UHFFFAOYSA-N
    • SMILES: O=C(CC1C=CC(=CC=1)N)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 240.12638
  • Monoisotopic Mass: 240.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.